Cas no 84100-97-0 (7-hydroxy-8-[[4-(phenylazo)phenyl]azo]naphthalene-1,3-disulphonic acid, compound with nonyldecylamine (1:2))

• Product name: 7-hydroxy-8-[[4-(phenylazo)phenyl]azo]naphthalene-1,3-disulphonic acid, compound with nonyldecylamine (1:2)
• CAS No: 84100-97-0
• MF: C₂₂H₁₆N₄O₇S₂?₂C₁₉H₄₁N
• MW: 1079.58612
• CID: 888733
• PubChem ID: 136075775

7-hydroxy-8-[[4-(phenylazo)phenyl]azo]naphthalene-1,3-disulphonic acid, compound with nonyldecylamine (1:2) Chemical and Physical Properties

Names and Identifiers

• 7-hydroxy-8-[[4-(phenylazo)phenyl]azo]naphthalene-1,3-disulphonic acid, compound with nonyldecylamine (1:2)
• N-nonyldecan-1-amine,(8Z)-7-oxo-8-[(4-phenyldiazenylphenyl)hydrazinylidene]naphthalene-1,3-disulfonic acid
• 7-Hydroxy-8-((4-(phenylazo)phenyl)azo)naphthalene-1,3-disulphonic acid, compound with nonyldecylamine (1:2)
• 84100-97-0
• EINECS 282-175-5

• Inchi： InChI=1S/C22H16N4O7S2.2C19H41N/c27-19-11-6-14-12-18(34(28,29)30)13-20(35(31,32)33)21(14)22(19)26-25-17-9-7-16(8-10-17)24-23-15-4-2-1-3-5-15;2*1-3-5-7-9-11-13-15-17-19-20-18-16-14-12-10-8-6-4-2/h1-13,27H,(H,28,29,30)(H,31,32,33);2*20H,3-19H2,1-2H3
• InChI Key： CISHVFYQWPNSDH-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCNCCCCCCCCC.CCCCCCCCCCNCCCCCCCCC.C1=CC=C(C=C1)N=NC2=CC=C(C=C2)N=NC3=C(C=CC4=CC(=CC(=C43)S(=O)(=O)O)S(=O)(=O)O)O

Computed Properties

• Exact Mass: 1078.69384183g/mol
• Monoisotopic Mass: 1078.69384183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 75
• Rotatable Bond Count: 40
• Complexity: 1130
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 219Ų